Cas no 2034276-55-4 (N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 2034276-55-4
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• CID: 5349736
• Update Time: 2025-10-28

N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-(3-(trifluoromethyl)phenyl)acetamide
• N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide
• N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C17H16F3N3O2/c18-17(19,20)12-3-1-2-10(6-12)7-15(24)21-13-4-5-14-11(8-13)9-16(25)23-22-14/h1-3,6,9,13H,4-5,7-8H2,(H,21,24)(H,23,25)
• InChI Key： SANWUQUFNPTQSO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(NC1CC2=CC(NN=C2CC1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 613
• XLogP3: 1.8
• Topological Polar Surface Area: 70.6

Additional information on N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide

Comprehensive Analysis of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2034276-55-4)

The compound N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2034276-55-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a hexahydrocinnolin core and a trifluoromethylphenyl acetamide moiety. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical for drug design.

In recent years, researchers have focused on cinnolin derivatives due to their potential therapeutic applications. The hexahydrocinnolin scaffold, in particular, has been explored for its role in modulating enzyme activity and receptor binding. The incorporation of a 3-(trifluoromethyl)phenyl group further diversifies its pharmacological profile, making it a candidate for targeting inflammatory pathways or neurological disorders. This aligns with current trends in precision medicine, where small-molecule inhibitors and modulators are in high demand.

The synthesis of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide involves multi-step organic reactions, often starting from commercially available cinnolin precursors. Key steps may include amide coupling, hydrogenation, and trifluoromethylation, which require careful optimization to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation.

From an industrial perspective, the demand for fluorinated compounds like this one has surged due to their enhanced bioavailability and resistance to degradation. The trifluoromethyl group, in particular, is a hallmark of modern agrochemicals and pharmaceuticals, as seen in blockbuster drugs such as Celecoxib and Fluoxetine. This compound’s potential applications extend to crop protection and veterinary medicine, where its stability under environmental conditions is a significant advantage.

Environmental and regulatory considerations are also paramount when working with N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide. While not classified as hazardous, its persistence and bioaccumulation potential must be evaluated to ensure compliance with global chemical regulations like REACH and TSCA. Researchers are increasingly adopting green chemistry principles to minimize waste and improve the sustainability of its synthesis.

In summary, N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-[3-(trifluoromethyl)phenyl]acetamide represents a promising avenue for scientific exploration. Its structural complexity and functional versatility make it a valuable tool for drug discovery and material science. As the scientific community continues to uncover its full potential, this compound may soon find its place among the next generation of high-performance chemicals.